1-Amino-3-hydroxy-norbornane

• Molecular Formula: C7H13NO
• Molecular Weight: 127.18 g/mol
• IUPAC Name: 4-aminobicyclo[2.2.1]heptan-2-ol
• InChI: InChI=1S/C7H13NO/c8-7-2-1-5(3-7)6(9)4-7/h5-6,9H,1-4,8H2
• InChI Key: RCWSISSPBXFWHK-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CC1C(C2)O)N

Description

1-Amino-3-hydroxy-norbornane is a bicyclic organic compound featuring a norbornane backbone (bicyclo[2.2.1]heptane) substituted with an amino (-NH₂) group at position 1 and a hydroxyl (-OH) group at position 3. This structure confers unique stereochemical and electronic properties due to the rigid norbornane framework and the interplay of functional groups. The compound is synthesized via catalytic methods, such as transition metal-catalyzed annelation reactions, which ensure precise control over regioselectivity and stereochemistry . Its applications span pharmaceutical intermediates, chiral ligands in asymmetric catalysis, and precursors for polymer materials, owing to its structural rigidity and functional versatility.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs: Adamantane Derivatives

Adamantane-based compounds, such as 3-hydroxy-1-aminoadamantane (CAS 702-82-9) and 1-amino-3-nitroadamantane (CAS 243145-00-8), share functional group similarities but differ in their core ring systems.

Property	1-Amino-3-hydroxy-norbornane	3-Hydroxy-1-aminoadamantane	1-Amino-3-nitroadamantane
Core Structure	Bicyclo[2.2.1]heptane (norbornane)	Tricyclo[3.3.1.1³,⁷]decane (adamantane)	Tricyclo[3.3.1.1³,⁷]decane (adamantane)
Functional Groups	-NH₂ (C1), -OH (C3)	-NH₂ (C1), -OH (C3)	-NH₂ (C1), -NO₂ (C3)
Molecular Formula	C₇H₁₁NO	C₁₀H₁₇NO	C₁₀H₁₅N₂O₂
Stereochemical Rigidity	High (bridged bicyclic strain)	Moderate (symmetrical tricyclic)	Moderate (symmetrical tricyclic)
Key Applications	Catalysis, polymer precursors	Pharmaceutical intermediates	Energetic materials, APIs

• Synthesis Differences: Norbornane derivatives (e.g., 1-Amino-3-hydroxy-norbornane) are synthesized via catalytic annelation, often using palladium or nickel catalysts to achieve stereochemical precision . Adamantane derivatives are typically functionalized through electrophilic substitution or hydrogenation due to the inertness of the adamantane skeleton .
• Reactivity: The amino group in norbornane derivatives exhibits higher basicity due to ring strain, whereas adamantane derivatives show greater stability under acidic conditions . Nitro-substituted adamantane (e.g., 1-Amino-3-nitroadamantane) is more reactive in electrophilic aromatic substitution, unlike hydroxyl-substituted analogs .

Functional Group Analogs

• 1-Amino-3-hydroxynorbornane vs. 2-Amino-2-norbornanol: Both compounds share a norbornane backbone but differ in substituent positions. The 1,3-substitution pattern in the former creates a sterically hindered environment, reducing solubility in polar solvents compared to the 2,2-substituted analog .

• Hydroxyl vs. Nitro Substituents : Hydroxyl groups enhance hydrogen-bonding capacity (critical in drug design), while nitro groups increase density and thermal stability, making nitro-adamantanes suitable for energetic materials .